2-oxo-2H-chromen-7-yl 2-(4-chlorobenzoyl)benzoate
Description
“2-oxo-2H-chromen-7-yl 2-(4-chlorobenzoyl)benzoate” is a chemical compound synthesized by linking the coumarin system (7-hydroxycoumarin) to a 4-chlorobenzoyl chloride . It is a 7-substituted coumarin derivative .
Synthesis Analysis
The synthesis of “2-oxo-2H-chromen-7-yl 2-(4-chlorobenzoyl)benzoate” is achieved by the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane using a slight excess of triethylamine at 20 °C for 1 hour . The resulting crude product was purified by flash chromatography on silica gel using dichloromethane as an eluent to afford the compound as colorless, needle-like crystals .Molecular Structure Analysis
The molecular structure of “2-oxo-2H-chromen-7-yl 2-(4-chlorobenzoyl)benzoate” was determined by ESI-MS, FT-IR, 1H and 13C NMR spectroscopic analysis, and X-ray diffractometry . In the structure, the benzene ring is oriented at an acute angle of 58.80 (13)° relative to the planar coumarin system . This conformation is stabilized by an intramolecular C—H…O hydrogen bond, which closes a five-membering ring .Chemical Reactions Analysis
The primary chemical reaction involved in the synthesis of “2-oxo-2H-chromen-7-yl 2-(4-chlorobenzoyl)benzoate” is the O-acylation reaction . This involves the reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride .properties
IUPAC Name |
(2-oxochromen-7-yl) 2-(4-chlorobenzoyl)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H13ClO5/c24-16-9-5-15(6-10-16)22(26)18-3-1-2-4-19(18)23(27)28-17-11-7-14-8-12-21(25)29-20(14)13-17/h1-13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAJZHOBMAODYJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)Cl)C(=O)OC3=CC4=C(C=C3)C=CC(=O)O4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H13ClO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Oxochromen-7-yl) 2-(4-chlorobenzoyl)benzoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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